Cas no 15218-07-2 (1H-3-Benzazepin-1-one,2,3,4,5-tetrahydro-3-[(4-methylphenyl)sulfonyl]-)

1H-3-Benzazepin-1-one,2,3,4,5-tetrahydro-3-[(4-methylphenyl)sulfonyl]- structure
15218-07-2 structure
Product Name:1H-3-Benzazepin-1-one,2,3,4,5-tetrahydro-3-[(4-methylphenyl)sulfonyl]-
CAS No:15218-07-2
MF:C17H17NO3S
MW:315.386783361435
CID:209046
PubChem ID:271389
Update Time:2025-04-19

1H-3-Benzazepin-1-one,2,3,4,5-tetrahydro-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-3-Benzazepin-1-one,2,3,4,5-tetrahydro-3-[(4-methylphenyl)sulfonyl]-
    • 2,3,4,5-Tetrahydro-3-[(4-methylphenyl)sulfonyl]-1H-3-benzazepin-1-one
    • 3-(4-methylphenyl)sulfonyl-2,4-dihydro-1H-3-benzazepin-5-one
    • 3-(TOLUENE-4-SULFONYL)-2,3,4,5-TETRAHYDRO-BENZO[D]AZEPIN-1-ONE
    • 1H-3-Benzazepin-1-one, 2,3,4,5-tetrahydro-3-(p-tolylsulfonyl)-
    • 3-[(4-methylphenyl)sulfonyl]-2,3,4,5-tetrahydro-1H-3-benzazepin-1-one
    • AC1L6QAD
    • AC1Q2LJA
    • AC1Q2LJB
    • AC1Q6U24
    • CTK4C7341
    • NSC114931
    • Oprea1_473958
    • AKOS024341792
    • SCHEMBL16572402
    • 3-(4-Methylbenzene-1-sulfonyl)-2,3,4,5-tetrahydro-1H-3-benzazepin-1-one
    • 3-[(4-methylbenzene)sulfonyl]-2,3,4,5-tetrahydro-1H-3-benzazepin-1-one
    • DTXSID50297246
    • FT-0687712
    • 1H-3-Benzazepin-1-one,3,4,5-tetrahydro-3-[(4-methylphenyl)sulfonyl]-
    • 15218-07-2
    • 1H-3-Benzazepin-1-one,3,4,5-tetrahydro-3-(p-tolylsulfonyl)-
    • NSC-114931
    • Inchi: 1S/C17H17NO3S/c1-13-6-8-15(9-7-13)22(20,21)18-11-10-14-4-2-3-5-16(14)17(19)12-18/h2-9H,10-12H2,1H3
    • InChI Key: LHSCRVKJECEXST-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CC(C2C=CC=CC=2CC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 315.09301
  • Monoisotopic Mass: 315.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.286
  • Boiling Point: 498.6°Cat760mmHg
  • Flash Point: 255.4°C
  • Refractive Index: 1.613
  • PSA: 54.45
  • LogP: 3.44340
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